Cas no 108843-89-6 (Methanone, (4-methoxyphenyl)(4-phenoxyphenyl)-)

• Product Name: Methanone, (4-methoxyphenyl)(4-phenoxyphenyl)-
• CAS No: 108843-89-6
• MF: C₂₀H₁₆O₃
• MW: 304.339245796204
• CID: 1186820
• PubChem ID: 19811057
• Update Time: 2025-04-20

Methanone, (4-methoxyphenyl)(4-phenoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, (4-methoxyphenyl)(4-phenoxyphenyl)-
• (4-methoxyphenyl)-(4-phenoxyphenyl)methanone
• 4-Methoxy-4'-phenoxybenzophenone
• 108843-89-6
• (4-Methoxy-phenyl)-(4-phenoxy-phenyl)-methanone
• SCHEMBL8965244
• NOZNEJZPVGHZOW-UHFFFAOYSA-N
• DTXSID90600210
• (4-Methoxyphenyl)(4-phenoxyphenyl)methanone

• Inchi： 1S/C20H16O3/c1-22-17-11-7-15(8-12-17)20(21)16-9-13-19(14-10-16)23-18-5-3-2-4-6-18/h2-14H,1H3
• InChI Key： NOZNEJZPVGHZOW-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1C=CC(=CC=1)C(C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 304.10998
• Monoisotopic Mass: 304.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53